Cas no 392317-52-1 (4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392317-52-1
• MF: C₂₃H₁₆FN₃O₂S₂
• MW: 449.520445823669
• CID: 6019926
• PubChem ID: 4062120
• Update Time: 2025-05-25

4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 4-benzoyl-N-[5-[[(3-fluorophenyl)methyl]thio]-1,3,4-thiadiazol-2-yl]-
• 4-benzoyl-N-[5-[(3-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• F0417-2013
• AKOS024577451
• Oprea1_030005
• 4-benzoyl-N-(5-((3-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 4-benzoyl-N-(5-{[(3-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)benzamide
• 392317-52-1

• Inchi： 1S/C23H16FN3O2S2/c24-19-8-4-5-15(13-19)14-30-23-27-26-22(31-23)25-21(29)18-11-9-17(10-12-18)20(28)16-6-2-1-3-7-16/h1-13H,14H2,(H,25,26,29)
• InChI Key： KIJNCQCDKQXFBA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(F)=C2)S1)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 449.06679727g/mol
• Monoisotopic Mass: 449.06679727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 6.96±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide

4-Benzoyl-N-(5-{(3-Fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide: A Comprehensive Overview

4-Benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392317-52-1) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structure, which incorporates a benzamide moiety and a thiadiazole ring system. The presence of the thiadiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, contributes to its distinctive chemical properties. Recent studies have highlighted its role in various biological systems, particularly in the modulation of enzyme activities and receptor interactions.

The synthesis of 4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide involves a multi-step process that includes the formation of the thiadiazole ring and subsequent functionalization with the benzoyl group. The introduction of the fluorophenyl substituent at the methylsulfanyl position enhances the compound's stability and bioavailability. This substitution pattern is critical for optimizing its pharmacokinetic properties, making it a promising candidate for drug development.

Recent research has focused on the biological activity of this compound, particularly its ability to inhibit key enzymes involved in inflammatory processes. Studies conducted in vitro have demonstrated its potent anti-inflammatory effects, which are attributed to its interaction with cyclooxygenase (COX) enzymes. Furthermore, preliminary in vivo experiments have shown that this compound exhibits selective activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

The thiadiazole core of this compound plays a pivotal role in its pharmacological activity. Thiadiazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their binding affinity to target proteins. The incorporation of the fluorophenyl group further modulates these interactions, leading to improved selectivity and efficacy. These findings underscore the importance of structural modifications in drug design and optimization.

In terms of therapeutic applications, this compound has shown promise in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate immune responses without causing significant side effects makes it an attractive option for clinical development. Additionally, ongoing studies are exploring its potential as a chemotherapeutic agent for treating solid tumors resistant to conventional therapies.

The synthesis and characterization of 4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide have been detailed in recent publications, providing insights into its stability and scalability for large-scale production. Researchers have also investigated its metabolic pathways in preclinical models, revealing that it undergoes rapid absorption and distribution with minimal toxicity to healthy tissues.

From a materials science perspective, this compound exhibits unique electronic properties due to the conjugation between the benzamide group and the thiadiazole ring. These properties make it a candidate for applications in organic electronics and optoelectronic devices. Preliminary studies have demonstrated its potential as a semiconductor material with tunable electronic characteristics.

In conclusion, 4-benzoyl-N-(5-{(3-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392317-52-1) represents a significant advancement in the field of medicinal chemistry. Its versatile structure and diverse biological activities position it as a valuable tool for addressing unmet medical needs and advancing technological innovations.